Cas no 1864056-31-4 (1-(2-Fluorophenoxy)-3-methylbutan-2-amine hydrochloride)

• Product Name: 1-(2-Fluorophenoxy)-3-methylbutan-2-amine hydrochloride
• CAS No: 1864056-31-4
• MF: C₁₁H₁₇ClFNO
• MW: 233.71018576622
• CID: 5715725
• PubChem ID: 86262535
• Update Time: 2025-10-29

1-(2-Fluorophenoxy)-3-methylbutan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-1602
• 1-(2-fluorophenoxy)-3-methylbutan-2-aminehydrochloride
• 1-(2-fluorophenoxy)-3-methylbutan-2-amine;hydrochloride
• AKOS026747287
• 1-(2-fluorophenoxy)-3-methylbutan-2-amine hydrochloride
• EN300-240852
• 1864056-31-4
• 2-Butanamine, 1-(2-fluorophenoxy)-3-methyl-, hydrochloride (1:1)
• 1-(2-Fluorophenoxy)-3-methylbutan-2-amine hydrochloride

• Inchi： 1S/C11H16FNO.ClH/c1-8(2)10(13)7-14-11-6-4-3-5-9(11)12;/h3-6,8,10H,7,13H2,1-2H3;1H
• InChI Key： HOYOKSMRXDZNKD-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1OCC(C(C)C)N

Computed Properties

• Exact Mass: 233.0982700g/mol
• Monoisotopic Mass: 233.0982700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2-Fluorophenoxy)-3-methylbutan-2-amine hydrochloride

1-(2-Fluorophenoxy)-3-methylbutan-2-amine Hydrochloride (CAS No. 1864056-31-4): An Overview

1-(2-Fluorophenoxy)-3-methylbutan-2-amine hydrochloride (CAS No. 1864056-31-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amine derivatives and is characterized by its fluorinated phenoxy and methylbutyl moieties, which contribute to its distinct chemical and biological profiles.

The synthesis of 1-(2-Fluorophenoxy)-3-methylbutan-2-amine hydrochloride involves a series of well-defined chemical reactions, including the formation of the fluorinated phenoxy group and the subsequent coupling with a methylbutyl amine. The final step involves the conversion to the hydrochloride salt, which enhances its solubility and stability in aqueous environments. This synthetic route has been optimized to achieve high yields and purity, making it suitable for both research and pharmaceutical applications.

In terms of its physical properties, 1-(2-Fluorophenoxy)-3-methylbutan-2-amine hydrochloride is a white crystalline solid with a melting point ranging from 150°C to 155°C. It is highly soluble in water and common organic solvents such as methanol and ethanol. These properties make it easy to handle and formulate for various experimental and clinical settings.

The biological activity of 1-(2-Fluorophenoxy)-3-methylbutan-2-amine hydrochloride has been extensively studied in recent years. Research has shown that this compound exhibits potent activity against a range of biological targets, including receptors, enzymes, and ion channels. For instance, it has been reported to act as a selective agonist for certain serotonin receptors, which are involved in regulating mood, appetite, and sleep. This makes it a promising candidate for the development of new treatments for psychiatric disorders such as depression and anxiety.

In addition to its potential as a therapeutic agent, 1-(2-Fluorophenoxy)-3-methylbutan-2-amine hydrochloride has also been investigated for its use in diagnostic imaging. Studies have demonstrated that this compound can be labeled with radioactive isotopes and used as a tracer in positron emission tomography (PET) scans. This application allows for the non-invasive visualization of specific biological processes in living organisms, providing valuable insights into disease mechanisms and treatment efficacy.

The safety profile of 1-(2-Fluorophenoxy)-3-methylbutan-2-amine hydrochloride has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The current landscape of research on 1-(2-Fluorophenoxy)-3-methylbutan-2-amine hydrochloride is highly dynamic, with ongoing investigations into its potential applications in various fields. For example, recent studies have explored its use as an adjuvant in cancer therapy, where it may enhance the effectiveness of existing treatments by modulating immune responses or improving drug delivery.

In conclusion, 1-(2-Fluorophenoxy)-3-methylbutan-2-amine hydrochloride (CAS No. 1864056-31-4) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical development. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.